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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Die genaue Unterscheidung zwischen lebenden und toten Zellen ist ein fundamentaler Aspekt

in zahlreichen Bereichen der biologischen Forschung und der pharmazeutischen Entwicklung.

Die Integrität der Zellmembran dient hierbei als gängiger Indikator für die Zellviabilität.

Fluoreszenzfarbstoffe, die für intakte Zellmembranen undurchlässig sind, stellen ein

unverzichtbares Werkzeug dar, um tote oder sterbende Zellen mit kompromittierten

Membranen zu identifizieren. Zu den etablierten Farbstoffen in diesem Bereich gehören

Propidiumiodid (PI) und neuere Alternativen wie ToTo-3-Iodid. Dieser Leitfaden bietet eine

detaillierte vergleichende Analyse beider Farbstoffe, unterstützt durch quantitative Daten und

experimentelle Protokolle, um Forschern bei der Auswahl des geeigneten Reagenzes für ihre

spezifischen Anwendungen zu helfen.

Wirkmechanismus und grundlegende Prinzipien
Sowohl ToTo-3 als auch Propidiumiodid sind interkalierende Nukleinsäurefarbstoffe, die

aufgrund ihrer chemischen Struktur die intakte Plasmamembran lebender Zellen nicht

passieren können. Gelangen sie jedoch in Zellen mit geschädigter Membran, binden sie an

doppelsträngige DNA (und in geringerem Maße an RNA), was zu einer signifikanten

Steigerung ihrer Fluoreszenzquantenausbeute führt. Diese Eigenschaft ermöglicht eine klare

Unterscheidung zwischen lebenden (nicht-fluoreszierenden) und toten (hell fluoreszierenden)

Zellen.
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Propidiumiodid (PI) ist ein Phenanthridinium-Farbstoff, der seit Jahrzehnten als Goldstandard

für die Viabilitätsfärbung, insbesondere in der Durchflusszytometrie, gilt.[1][2][3] Nach der

Interkalation in die DNA-Doppelhelix wird seine Fluoreszenz um das 20- bis 30-fache verstärkt.

[1][3][4]

ToTo-3-Iodid gehört zur Familie der dimeren Cyanin-Farbstoffe.[5] Diese Farbstoffe zeichnen

sich durch eine außergewöhnlich hohe Affinität zu Nukleinsäuren aus.[5] ToTo-3 ist in Lösung

praktisch nicht fluoreszierend und emittiert erst nach Bindung an DNA ein helles, fernrotes

Fluoreszenzsignal.[5] Diese Eigenschaft sorgt für ein exzellentes Signal-Rausch-Verhältnis.

Quantitative Daten und Eigenschaften im Vergleich
Die Auswahl des passenden Farbstoffs hängt maßgeblich von den spezifischen

experimentellen Anforderungen ab, wie z.B. dem verwendeten Instrumentarium und der

Notwendigkeit von Multiplex-Analysen mit anderen Fluorophoren. Die folgende Tabelle fasst

die wichtigsten quantitativen und qualitativen Eigenschaften von ToTo-3 und Propidiumiodid

zusammen.
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Eigenschaft ToTo-3 Iodid Propidiumiodid (PI) Referenz(en)

Chemische Klasse
Symmetrisches

Cyanin-Dimer

Phenanthridinium-

Verbindung
[5]

Anregungsmaximum

(an DNA gebunden)
ca. 642 nm ca. 535 nm [5],[1][2][3]

Emissionsmaximum

(an DNA gebunden)
ca. 661 nm ca. 617 nm [5],[1][2][3]

Fluoreszenzfarbe Fernrot Orange-Rot [5],[1]

Zellpermeabilität
Membran-

impermeabel

Membran-

impermeabel
[5],[1][2][3]

Bindungsziel
Nukleinsäuren

(DNA/RNA)

Nukleinsäuren

(DNA/RNA)
[5],[1][6]

Laser-Kompatibilität
HeNe (633 nm), Rot

(z.B. 640 nm)

Blau (488 nm), Grün

(532 nm)
[2],[6]

Vorteile

Fernrote Emission

minimiert

Autofluoreszenz;

Geringe spektrale

Überlappung mit

gängigen

Fluorophoren (FITC,

PE); Hohe Affinität

und Sensitivität

Weit verbreitet und

gut charakterisiert;

Kostengünstig;

Robuste Leistung

[6][7]

Nachteile Höhere Kosten

Breites

Emissionsspektrum

kann zu spektraler

Überlappung führen;

Geringere Sensitivität

im Vergleich zu

Cyanin-Dimeren

[8]
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Experimentelle Protokolle
Die folgenden Protokolle beschreiben die allgemeine Vorgehensweise zur Färbung von

Säugetierzellen in Suspension für die Analyse mittels Durchflusszytometrie. Die

Konzentrationen und Inkubationszeiten sollten für spezifische Zelltypen und experimentelle

Bedingungen optimiert werden.

Protokoll 1: Viabilitätsfärbung mit Propidiumiodid (PI)
Materialien:

Zellsuspension in Puffer (z.B. PBS oder FACS-Puffer)

Propidiumiodid-Stammlösung (z.B. 1 mg/mL in Wasser)

RNase A (optional, zur Sicherstellung reiner DNA-Färbung)

Durchflusszytometer

Durchführung:

Zellernte und Waschen: Zentrifugieren Sie die Zellen und resuspendieren Sie das Zellpellet

in 1 mL eiskaltem PBS. Passen Sie die Zellkonzentration auf ca. 1 x 10⁶ Zellen/mL an.

(Optional) RNase-Behandlung: Fügen Sie RNase A zu einer Endkonzentration von 50-100

µg/mL hinzu und inkubieren Sie für 30 Minuten bei 37°C, um eine RNA-Färbung zu

verhindern.

PI-Färbung: Geben Sie die PI-Stammlösung direkt zur Zellsuspension. Eine

Endkonzentration von 0,5-1 µg/mL ist in der Regel ausreichend.[6]

Inkubation: Mischen Sie die Suspension vorsichtig und inkubieren Sie sie für 5-10 Minuten

bei Raumtemperatur im Dunkeln.[6] Eine Inkubation auf Eis kann ebenfalls durchgeführt

werden, um den Zellstoffwechsel zu verlangsamen.

Analyse: Analysieren Sie die Proben umgehend mittels Durchflusszytometrie.[6] PI wird

typischerweise mit einem 488 nm oder 561 nm Laser angeregt und die Emission in einem

Kanal für orange-rote Fluoreszenz (z.B. 610/20 nm Bandpassfilter) detektiert. Lebende
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Zellen erscheinen als PI-negative Population, während tote Zellen eine hohe PI-Fluoreszenz

aufweisen.

Protokoll 2: Viabilitätsfärbung mit ToTo-3 Iodid
Materialien:

Zellsuspension in Puffer (z.B. PBS)

ToTo-3 Iodid Stammlösung (z.B. 1 mM in DMSO)

Durchflusszytometer mit einem roten Laser (z.B. 633 nm oder 640 nm)

Durchführung:

Zellernte und Waschen: Bereiten Sie die Zellen wie in Protokoll 1, Schritt 1, beschrieben vor.

Verdünnung des Farbstoffs: Verdünnen Sie die ToTo-3-Stammlösung in PBS oder dem

verwendeten Puffer. Eine Endkonzentration im Bereich von 0,5-1 µM wird empfohlen.

Hinweis: Da ToTo-3 in DMSO gelöst ist, stellen Sie sicher, dass die Endkonzentration von

DMSO in der Zellsuspension unbedenklich ist (typischerweise < 0,1%).

ToTo-3-Färbung: Geben Sie den verdünnten ToTo-3-Farbstoff zur Zellsuspension und

mischen Sie vorsichtig.

Inkubation: Inkubieren Sie die Zellen für 15-30 Minuten bei Raumtemperatur oder 37°C im

Dunkeln. Die optimale Inkubationszeit kann je nach Zelltyp variieren.

Analyse: Analysieren Sie die Proben mittels Durchflusszytometrie unter Verwendung eines

roten Lasers (z.B. 633 nm) zur Anregung. Detektieren Sie die fernrote Emission mit einem

geeigneten Filter (z.B. 660/20 nm Bandpassfilter).

Visualisierungen
Die folgenden Diagramme illustrieren den grundlegenden Mechanismus der Viabilitätsfärbung

und den allgemeinen experimentellen Arbeitsablauf.
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Abbildung 1: Mechanismus der Viabilitätsfärbung.
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Abbildung 2: Allgemeiner Arbeitsablauf der Viabilitätsanalyse.

Zusammenfassung und Empfehlungen
Die Wahl zwischen ToTo-3 und Propidiumiodid hängt stark vom experimentellen Kontext ab.
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Propidiumiodid bleibt eine ausgezeichnete, kostengünstige und zuverlässige Wahl für einfache

Viabilitätsanalysen, bei denen keine spektrale Überlappung mit anderen Fluorophoren zu

erwarten ist. Es ist ideal für Routinetests und wenn ein Durchflusszytometer mit

Standardkonfiguration (z.B. blauer Laser) verwendet wird.

ToTo-3 ist die überlegene Alternative für komplexe, mehrfarbige Experimente.[6] Seine fernrote

Emission (angeregt durch einen roten Laser) vermeidet die spektrale Überlappung mit häufig

genutzten Fluorophoren im grünen und gelben Bereich (z.B. FITC, GFP, PE, RFP).[6] Dies

eliminiert die Notwendigkeit einer aufwändigen Fluoreszenzkompensation und verbessert die

Datenqualität. Darüber hinaus ist die Anregung im langwelligen Bereich vorteilhaft, da sie die

zelluläre Autofluoreszenz, die oft im blauen und grünen Spektrum auftritt, deutlich reduziert.[1]

Die hohe Affinität und das daraus resultierende starke Signal machen ToTo-3 besonders

wertvoll für Proben mit geringer Zellzahl oder wenn höchste Sensitivität gefordert ist.[6] Eine

Studie fand zudem, dass das verwandte TO-PRO-3 eine spezifischere Kernfärbung ohne

zytoplasmatisches Hintergrundsignal im Vergleich zu PI zeigte.[7]

Zusammenfassend lässt sich sagen, dass Forscher, die Multiparameter-Analysen durchführen

oder Probleme mit Autofluoreszenz haben, erheblich von der Verwendung von ToTo-3
profitieren werden. Für grundlegende Viabilitätsprüfungen bleibt PI ein bewährtes und valides

Werkzeug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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